Diethyl sulfide
Diethyl sulfide
Diethyl sulfide forms 1:1 charge transfer complex with iodine. It undergoes photocatalytic degradation over TiO2 . It is commonly used as solvent for anhydrous mineral salts and in plating baths for coating metals with gold or silver.
Diethyl sulfide, a volatile alkyl sulfide, is an aroma active compound in a variety of foodstuffs and beverages. This sulfur-compound can significantly affect the quality of food and drinks by virtue of its low sensory threshold.
Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.
Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom.
Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products.
Diethyl sulfide, a volatile alkyl sulfide, is an aroma active compound in a variety of foodstuffs and beverages. This sulfur-compound can significantly affect the quality of food and drinks by virtue of its low sensory threshold.
Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.
Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom.
Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
352-93-2
VCID:
VC20890907
InChI:
InChI=1S/C4H10S/c1-3-5-4-2/h3-4H2,1-2H3
SMILES:
CCSCC
Molecular Formula:
C4H10S
Molecular Weight:
90.19 g/mol
Diethyl sulfide
CAS No.: 352-93-2
Cat. No.: VC20890907
Molecular Formula: C4H10S
Molecular Weight: 90.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diethyl sulfide forms 1:1 charge transfer complex with iodine. It undergoes photocatalytic degradation over TiO2 . It is commonly used as solvent for anhydrous mineral salts and in plating baths for coating metals with gold or silver. Diethyl sulfide, a volatile alkyl sulfide, is an aroma active compound in a variety of foodstuffs and beverages. This sulfur-compound can significantly affect the quality of food and drinks by virtue of its low sensory threshold. Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals. Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom. Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 352-93-2 |
| Molecular Formula | C4H10S |
| Molecular Weight | 90.19 g/mol |
| IUPAC Name | ethylsulfanylethane |
| Standard InChI | InChI=1S/C4H10S/c1-3-5-4-2/h3-4H2,1-2H3 |
| Standard InChI Key | LJSQFQKUNVCTIA-UHFFFAOYSA-N |
| SMILES | CCSCC |
| Canonical SMILES | CCSCC |
| Boiling Point | 92.1 °C |
| Colorform | Liquid Colorless, oily liquid |
| Flash Point | -10 °C (14 °F) closed cup |
| Melting Point | -103.9 °C Fp -102.05 ° -102.05°C |
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